5-oxo-3-phenyl-N-(3-pyridinylmethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-oxo-3-phenyl-N-(pyridin-3-ylmethyl)-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H14N4O2S/c24-17(21-10-13-5-4-8-20-9-13)15-11-22-19-23(18(15)25)16(12-26-19)14-6-2-1-3-7-14/h1-9,11-12H,10H2,(H,21,24)
• InChI Key: IPAMBYWNTZWSTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=NC=C(C(=O)N23)C(=O)NCC4=CN=CC=C4
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

5-oxo-3-phenyl-N-(3-pyridinylmethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C19H14N4O2S and its molecular weight is 362.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 362.08374688 g/mol and the complexity rating of the compound is 679. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Future Directions

Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. Their huge synthetic potential and the ability to readily modify the thiazolopyrimidine moiety make them a promising area for future research.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, indole derivatives have been reported to inhibit influenza A and Coxsackie B4 virus .

Biochemical Pathways

Compounds with similar structures, such as pyrimidine scaffolds, have been shown to impact a wide range of biological potential, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial activities .

Result of Action

Similar compounds have been reported to exhibit promising activity against microbial strains and excellent biocidal properties .

Action Environment

It’s worth noting that the effectiveness of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .